BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data for 5-(2-Fluorophenyl)-5-
oxopentanoic Acid Remains Elusive

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

5-(2-Fluorophenyl)-5-oxopentanoic
Compound Name: d
aci

Cat. No.: B170440

A comprehensive search for the *H and 13C Nuclear Magnetic Resonance (NMR) spectral data
of 5-(2-Fluorophenyl)-5-oxopentanoic acid has yielded no specific experimental results for
this compound. Despite extensive inquiries through scientific databases and chemical supplier
information, detailed NMR characterization for this particular ortho-fluorinated phenyl derivative
is not publicly available at this time.

While general physical and chemical properties for 5-(2-Fluorophenyl)-5-oxopentanoic acid
are documented, including its molecular formula (C11H11FO3s) and CAS number (199664-70-5),
the specific NMR data which is crucial for structural elucidation and confirmation, remains
unpublished in the searched resources. Information regarding related isomers, such as 5-(4-
Fluorophenyl)-5-oxopentanoic acid, is more readily found, but this does not suffice for the
precise analytical requirements of the requested technical guide.

The absence of this core data precludes the creation of a detailed technical whitepaper as
requested. The foundational elements for such a document, namely the quantitative NMR data
and the associated experimental protocols for its acquisition, are unavailable.

For researchers and scientists in drug development, the typical workflow for characterizing a
novel or commercially available compound like 5-(2-Fluorophenyl)-5-oxopentanoic acid
would involve the experimental acquisition of its NMR spectra. A generalized workflow for such
a process is outlined below.
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General Experimental Workflow for NMR
Spectroscopy

A standard approach to obtaining *H and 3C NMR spectra for a chemical compound is
depicted in the following workflow diagram. This process is fundamental in analytical chemistry
for the structural analysis of organic molecules.
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Caption: Generalized workflow for acquiring and processing NMR spectra.

Without the foundational *H and 13C NMR data for 5-(2-Fluorophenyl)-5-oxopentanoic acid, a
detailed analysis and the creation of the requested in-depth technical guide is not feasible.
Further experimental work would be required to generate this data.

¢ To cite this document: BenchChem. [Spectroscopic Data for 5-(2-Fluorophenyl)-5-
oxopentanoic Acid Remains Elusive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170440#1h-nmr-and-13c-nmr-of-5-2-fluorophenyl-5-
oxopentanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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